Cas no 81235-32-7 (pentane-2,4-dione)

• Product Name: pentane-2,4-dione
• CAS No: 81235-32-7
• MF: C₅H₈O₂
• MW: 100.115821838379
• CID: 1005719
• Update Time: 2024-03-05

pentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• pentane-2,4-dione

• Inchi： 1S/C5H8O2/c1-4(6)3-5(2)7/h3H2,1-2H3
• InChI Key： YRKCREAYFQTBPV-UHFFFAOYSA-N
• SMILES： CC(=O)CC(=O)C

Computed Properties

• Exact Mass: 100.05243
• Monoisotopic Mass: 100.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 82.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 34.1

Experimental Properties

• Density: 3.5 (Air = 1)
• Melting Point: -23 deg C
• Boiling Point: 138 deg C
• Flash Point: 93 °F (USCG, 1999)
• Refractive Index: Index of refraction: 1.4494 at 20 °C/D
• PSA: 34.14000
• LogP: 0.55450
• pka: 9(at 25℃)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds